1-Bromo-3-nitropropane
Overview
Description
Bronopol, or 2-Bromo-2-nitropropane-1,3-diol, is an organic compound with wide-spectrum antimicrobial properties . It is a white solid, although commercial samples may appear yellow . It was first synthesized in 1897 and has been used as a preservative for pharmaceuticals and in various industrial applications .
Synthesis Analysis
Bronopol is produced by the bromination of di(hydroxymethyl)nitromethane, which is derived from nitromethane by a nitroaldol reaction . The synthesis process is well-established and has been scaled up to industrial production .Molecular Structure Analysis
The molecular formula of Bronopol is C3H6BrNO4 . It is an aliphatic halogen-nitro compound and is more stable to hydrolysis in aqueous media under normal conditions compared to other compounds of this class .Chemical Reactions Analysis
Bronopol has demonstrated inhibitory activity against various bacteria, including Pseudomonas aeruginosa . It is used as a microbicide or microbiostat in various commercial and industrial applications .Physical and Chemical Properties Analysis
Bronopol is a white solid with a density of 1.1 g/cm^3 . It has a melting point of 130 °C and decomposes at a boiling point of 140 °C . It is highly soluble in water .Scientific Research Applications
Nucleophilic Reactions
Research by Chen (1969) explored the behavior of α-halogenated nitroparaffins towards nucleophilic reagents, specifically using 2-Bromo-2-nitropropane as the substrate. The study investigated the effects of various nucleophiles like hydroxide, ethoxide, cyanide, and iodide, revealing the formation of different products including 2,3-dimethy 1-2,3-dinitrobutane and 2-iodo-2-nitropropane. This work elucidates the potential of bromonitropropanes in nucleophilic reactions and their kinetic properties (G. Chen, 1969).
Phase Transition in Crystals
Golovina et al. (1998) conducted a study on the structure and phase transition of crystals of 2-bromo-2-nitropropane-1,3-diol. They observed phase transitions over a wide temperature range and investigated the changes in the initial monoclinic phase during heating. This research contributes to understanding the physical behavior of bromonitropropanes in different phases and temperatures (N. I. Golovina et al., 1998).
Decomposition in Aqueous Base
The work by Challis and Yousaf (1991) focused on the decomposition of 2-bromo-2-nitropropane-1,3-diol (Bronopol) in an aqueous base. The study identified multiple decomposition products and suggested pathways involving 2-bromo-2-nitroethanol as a reactive intermediate. This research is crucial in understanding the stability and decomposition mechanisms of bromonitropropanes in different environments (B. C. Challis & T. Yousaf, 1991).
Mechanism of Action
Bronopol’s antimicrobial properties make it effective as a biocide and preservative. It is used in various industrial processes, including in pulp and paper mills, water cooling towers, waste water treatment, evaporative condensers, heat exchangers, food pasteurizing plants, metalworking fluids, and oilfield applications .
Safety and Hazards
Properties
IUPAC Name |
1-bromo-3-nitropropane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6BrNO2/c4-2-1-3-5(6)7/h1-3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTIZOZRCHJUWGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C[N+](=O)[O-])CBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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